Cas no 2287274-34-2 ([3-(2-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride)

• Product Name: [3-(2-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride
• CAS No: 2287274-34-2
• MF: C₁₂H₁₁Cl₂FO₂S
• MW: 309.183943986893
• CID: 6381954
• PubChem ID: 137944139
• Update Time: 2025-06-11

[3-(2-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• [3-(2-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride
• [3-(2-chloro-4-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]methanesulfonyl chloride
• 2287274-34-2
• EN300-6762024

• Inchi： 1S/C12H11Cl2FO2S/c13-10-3-8(15)1-2-9(10)12-4-11(5-12,6-12)7-18(14,16)17/h1-3H,4-7H2
• InChI Key： GFJCITRWEXXKGS-UHFFFAOYSA-N
• SMILES： ClS(CC12CC(C3C=CC(=CC=3Cl)F)(C1)C2)(=O)=O

Computed Properties

• Exact Mass: 307.9840843g/mol
• Monoisotopic Mass: 307.9840843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.5Ų

Additional information on [3-(2-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride

Introduction to [3-(2-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride (CAS No: 2287274-34-2)

[3-(2-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, with the CAS number 2287274-34-2, is characterized by its unique structural framework, which includes a bicyclo[1.1.1]pentanyl moiety attached to a methanesulfonyl chloride group. The presence of both chloro and fluoro substituents on the phenyl ring introduces additional chemical reactivity, making it a valuable intermediate in the synthesis of various biologically active molecules.

The bicyclo[1.1.1]pentanyl core of this compound is particularly noteworthy due to its rigid three-membered cyclic structure, which can influence the overall conformation and electronic properties of the molecule. This structural motif has been explored in several drug discovery programs due to its potential to enhance binding affinity and metabolic stability. In recent years, there has been a growing interest in the development of novel scaffolds based on bicyclo[1.1.1]pentane derivatives, as they often exhibit favorable pharmacokinetic profiles.

The 2-Chloro-4-fluorophenyl substituent plays a crucial role in modulating the chemical behavior of the compound. The chloro group can participate in electrophilic aromatic substitution reactions, while the fluoro group introduces electron-withdrawing effects that can influence the reactivity and selectivity of subsequent functionalizations. These features make [3-(2-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride a versatile building block for constructing more complex pharmacophores.

Methanesulfonyl chloride (MsCl) is a well-known sulfonating agent that is widely used in organic synthesis for introducing methanesulfonyl groups into molecules. In pharmaceutical research, MsCl derivatives are often employed to enhance the solubility and bioavailability of drug candidates. The presence of this group in [3-(2-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride suggests that it could be used for further derivatization to produce novel sulfonamides or other sulfonated compounds with potential therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of structural diversity in drug design. Compounds like [3-(2-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride are being increasingly explored for their ability to modulate biological pathways through unique molecular interactions. For instance, studies have shown that bicyclo[1.1.1]pentane derivatives can interact with biological targets in ways that differ from more conventional aromatic or aliphatic compounds, offering new opportunities for therapeutic intervention.

The synthesis of [3-(2-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps typically include the formation of the bicyclo[1.1.1]pentanyl ring through cyclization reactions, followed by functionalization with the 2-chloro-4-fluorophenyl group and finally the introduction of the methanesulfonyl chloride moiety. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity in these processes.

In terms of applications, this compound has shown promise in various areas of pharmaceutical research, including the development of novel anticancer agents, anti-inflammatory drugs, and central nervous system (CNS) therapeutics. The unique structural features of [3-(2-Chloro-4-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride make it an attractive candidate for further exploration in high-throughput screening campaigns and structure-activity relationship (SAR) studies.

One particularly interesting aspect of this compound is its potential as a tool compound for investigating enzyme mechanisms and substrate recognition profiles. By incorporating it into biochemical assays, researchers can gain insights into how biological targets interact with structurally diverse molecules, which can inform the design of more effective drugs.

The growing body of literature on bicyclo[1.1.1]pentane derivatives underscores their significance as pharmacological scaffolds。 Studies have demonstrated that these compounds can exhibit a wide range of biological activities by interacting with various enzymes and receptors。 The ability to fine-tune their properties through strategic functionalization makes them valuable assets in drug discovery pipelines。

Future research directions may focus on exploring new synthetic methodologies for [3-(2-Chloro-4-fluorophenyl)-1-bicyclo[1。 5]。 pentanyl)methanesulfonyl chloride and its derivatives， as well as investigating their potential applications in emerging therapeutic areas such as precision medicine and immunotherapy。